N-(2-chloro-5-(trifluoromethyl)phenyl)-2-((6,8-dimethyl-5,7-dioxo-2-propyl-5,6,7,8-tetrahydropyrimido[4,5-d]pyrimidin-4-yl)thio)acetamide

• IUPAC Name: N-[2-chloro-5-(trifluoromethyl)phenyl]-2-(1,3-dimethyl-2,4-dioxo-7-propylpyrimido[4,5-d]pyrimidin-5-yl)sulfanylacetamide
• InChI: InChI=1S/C20H19ClF3N5O3S/c1-4-5-13-26-16-15(18(31)29(3)19(32)28(16)2)17(27-13)33-9-14(30)25-12-8-10(20(22,23)24)6-7-11(12)21/h6-8H,4-5,9H2,1-3H3,(H,25,30)
• InChI Key: WZKAVVPQXJQFML-UHFFFAOYSA-N
• Canonical SMILES: CCCC1=NC2=C(C(=N1)SCC(=O)NC3=C(C=CC(=C3)C(F)(F)F)Cl)C(=O)N(C(=O)N2C)C
• Molecular Formula: C20H19ClF3N5O3S
• Molecular Weight: 501.9 g/mol

Description

N-(2-chloro-5-(trifluoromethyl)phenyl)-2-((6,8-dimethyl-5,7-dioxo-2-propyl-5,6,7,8-tetrahydropyrimido[4,5-d]pyrimidin-4-yl)thio)acetamide is a useful research compound. Its molecular formula is C20H19ClF3N5O3S and its molecular weight is 501.91. The purity is usually 95%.
BenchChem offers high-quality N-(2-chloro-5-(trifluoromethyl)phenyl)-2-((6,8-dimethyl-5,7-dioxo-2-propyl-5,6,7,8-tetrahydropyrimido[4,5-d]pyrimidin-4-yl)thio)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(2-chloro-5-(trifluoromethyl)phenyl)-2-((6,8-dimethyl-5,7-dioxo-2-propyl-5,6,7,8-tetrahydropyrimido[4,5-d]pyrimidin-4-yl)thio)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Radioligand Development for PET Imaging

Compounds similar to N-(2-chloro-5-(trifluoromethyl)phenyl)-2-((6,8-dimethyl-5,7-dioxo-2-propyl-5,6,7,8-tetrahydropyrimido[4,5-d]pyrimidin-4-yl)thio)acetamide have been investigated for their utility in developing radioligands for positron emission tomography (PET) imaging. For instance, a study by Dollé et al. (2008) focused on the synthesis of a selective radioligand, [18F]PBR111, for imaging the translocator protein (18 kDa) with PET. This research highlights the potential use of structurally related compounds in the development of diagnostic tools in neurology and oncology (Dollé et al., 2008).

Antimicrobial and Anti-inflammatory Agents

Another area of application is in the synthesis of compounds with potential antimicrobial and anti-inflammatory properties. For example, research by Nunna et al. (2014) explored the synthesis, characterization, and anti-microbial activity of novel heterocyclic compounds having a sulphamido moiety, indicating the relevance of pyrimidine derivatives in developing new antimicrobial agents (Nunna et al., 2014).

Antiasthma and Anti-Inflammatory Drug Development

Furthermore, Medwid et al. (1990) investigated triazolo[1,5-c]pyrimidines as potential antiasthma agents, underscoring the potential of pyrimidine derivatives in respiratory disease treatment. The study identified compounds with significant mediator release inhibitory activity, which could be beneficial for asthma management (Medwid et al., 1990).

Exploration of TSPO Ligands for Neuroinflammation

Damont et al. (2015) synthesized a series of pyrazolo[1,5-a]pyrimidines as ligands for the translocator protein 18 kDa (TSPO), which is recognized as an early biomarker of neuroinflammatory processes. This study demonstrates the application of pyrimidine derivatives in developing ligands for neuroinflammation imaging, which could have implications for diagnosing and studying various neurological disorders (Damont et al., 2015).